Cas no 1355247-37-8 (3-(3-Chloro-5-fluorophenyl)aniline Hydrochloride)

• Product Name: 3-(3-Chloro-5-fluorophenyl)aniline Hydrochloride
• CAS No: 1355247-37-8
• MF: C₁₂H₁₀Cl₂FN
• MW: 258.118904590607
• MDL: MFCD21332968
• CID: 3043853
• Update Time: 2025-05-19

3-(3-Chloro-5-fluorophenyl)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-5-fluorophenyl)aniline, HCl
• 3-(3-Chloro-5-fluorophenyl)aniline Hydrochloride

• MDL： MFCD21332968
• Inchi： 1S/C12H9ClFN.ClH/c13-10-4-9(5-11(14)7-10)8-2-1-3-12(15)6-8;/h1-7H,15H2;1H
• InChI Key： GJUJJAAMLXQNPN-UHFFFAOYSA-N
• SMILES： ClC1=CC(F)=CC(C2C=CC=C(N)C=2)=C1.Cl

Additional information on 3-(3-Chloro-5-fluorophenyl)aniline Hydrochloride

Comprehensive Overview of 3-(3-Chloro-5-fluorophenyl)aniline Hydrochloride (CAS No. 1355247-37-8)

3-(3-Chloro-5-fluorophenyl)aniline Hydrochloride (CAS No. 1355247-37-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. With the growing demand for fluorinated aromatic compounds in drug discovery, this chemical has garnered significant attention due to its unique structural properties and potential applications. The compound features a chloro-fluorophenyl moiety, which enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for developing novel therapeutics.

In recent years, the pharmaceutical industry has seen a surge in interest toward halogenated anilines, driven by their role in designing kinase inhibitors and anticancer agents. Researchers frequently search for "3-(3-Chloro-5-fluorophenyl)aniline derivatives" or "CAS 1355247-37-8 applications" to explore its utility in medicinal chemistry. The compound’s hydrochloride salt form improves solubility, facilitating its use in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, 3-(3-Chloro-5-fluorophenyl)aniline Hydrochloride serves as a key building block for constructing complex molecules. Its electron-withdrawing groups (chloro and fluoro substituents) influence electronic distribution, enabling precise modifications in Pd-catalyzed reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in creating biaryl scaffolds, a common motif in FDA-approved drugs.

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike some hazardous intermediates, 3-(3-Chloro-5-fluorophenyl)aniline Hydrochloride is handled under standard laboratory conditions, aligning with green chemistry principles. Queries like "safe handling of fluorinated anilines" reflect user concerns, emphasizing the need for clear safety data sheets (SDS) and proper storage protocols.

Looking ahead, the demand for CAS 1355247-37-8 is expected to rise, particularly in targeted drug delivery and precision medicine applications. Its compatibility with bioorthogonal chemistry further positions it as a versatile tool for labeling and imaging studies. As AI-driven drug discovery accelerates, integrating such high-purity intermediates into automated platforms will be critical for innovation.

In summary, 3-(3-Chloro-5-fluorophenyl)aniline Hydrochloride exemplifies the intersection of synthetic utility and biomedical relevance. Its structural versatility and compatibility with modern catalytic methodologies ensure its prominence in both academic and industrial research, addressing pressing challenges in drug development and material science.